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Compound of Interest

(S)-2-
Compound Name:
Hydroxymethylcyclohexanone

Cat. No. 812282102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
(S)-2-Hydroxymethylcyclohexanone, a valuable chiral building block in organic synthesis.
The information presented herein is intended to support research, development, and quality
control activities involving this compound.

Core Physical Properties

(S)-2-Hydroxymethylcyclohexanone, with the CAS number 220199-90-6, is the (S)-
enantiomer of 2-hydroxymethylcyclohexanone. Its physical characteristics are crucial for its
application in stereoselective synthesis and the development of new chemical entities. The
following tables summarize the available quantitative data for this compound. It is important to
note that some reported values may pertain to the racemic mixture and others are
computationally derived.
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Identifier Value Source
(2S)-2- .
Computed by Lexichem TK
IUPAC Name (hydroxymethyl)cyclohexan-1-
2.7.0[1]
one
CAS Number 220199-90-6 PubChem[1]
Molecular Formula C7H1202 PubChem[1]
Molecular Weight 128.17 g/mol PubChem[1]

Table 1: General Identifiers for (S)-2-Hydroxymethylcyclohexanone

Physical Property Value Conditions Source

Melting Point 149 °C Not Specified GUide_Chem[Z]’
ChemicalBook

Boiling Point 239.8 °C at 760 mmHg Guidechem[2]

114-115°C at 16 Torr ChemicalBook][3]

Density 1.054 g/cm3 Not Specified Guidechem[2]

1.070 g/cm3 at19 °C ChemicalBook[3]

Refractive Index 1.472 Not Specified Guidechem[2]

N Excellent solubility in N ]
Solubility ] Not Specified Guidechem[2]
organic solvents

LogP (XLogP3) 0.8 Computed PubChem[1]

Table 2: Reported Physical Properties of 2-Hydroxymethylcyclohexanone (Stereochemistry not
always specified)

Experimental Protocols

Accurate determination of physical properties is fundamental for the characterization of a
chemical substance. The following sections outline generalized experimental protocols for
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measuring the key physical properties of (S)-2-Hydroxymethylcyclohexanone.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

Sample Preparation: A small amount of the crystalline (S)-2-Hydroxymethylcyclohexanone
is finely powdered and packed into a capillary tube, sealed at one end.

Apparatus: A calibrated melting point apparatus is used.

Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a controlled rate.

Data Recording: The temperature at which the substance first begins to melt and the
temperature at which the last solid crystal disappears are recorded as the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small volume of liquid (S)-2-Hydroxymethylcyclohexanone is
placed in a small test tube or fusion tube.

Apparatus: A Thiele tube or a similar heating bath apparatus is assembled with a
thermometer. A sealed capillary tube is inverted and placed in the sample.

Measurement: The apparatus is heated gently. As the boiling point is approached, a stream
of bubbles will emerge from the open end of the capillary tube.

Data Recording: The heat source is removed, and the temperature at which the liquid just
begins to enter the capillary tube is recorded as the boiling point. The atmospheric pressure
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should also be recorded.

Density Measurement

Density is the mass of a substance per unit volume.
Methodology:

o Apparatus: A calibrated pycnometer or a volumetric flask and a precision balance are
required.

e Measurement:
o The mass of the clean, dry pycnometer is determined.

o The pycnometer is filled with the liquid (S)-2-Hydroxymethylcyclohexanone, ensuring no
air bubbles are trapped. The mass of the filled pycnometer is measured.

o The volume of the pycnometer is determined by repeating the process with a reference
liquid of known density (e.g., deionized water).

o Calculation: The density is calculated by dividing the mass of the sample by its volume. The
temperature at which the measurement is made must be recorded.

Solubility Assessment

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:
o Sample Preparation: A known mass of (S)-2-Hydroxymethylcyclohexanone is used.
e Procedure:

o A measured volume of the solvent is placed in a test tube.

o The solute is added in small, incremental amounts.
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o The mixture is agitated (e.g., by vortexing or stirring) after each addition.

o The temperature is maintained at a constant value.

¢ Observation: The point at which no more solute dissolves is noted. The solubility can be
expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively (e.g., in
g/100 mL).

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the key
physical properties of an organic compound like (S)-2-Hydroxymethylcyclohexanone.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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